Photodimerization of acenaphthylene within a nanocapsule: excited state lifetime dependent dimer selectivity†

Chemical Communications Pub Date: 2006-12-14 DOI: 10.1039/B615937K

Abstract

Direct excitation of acenaphthylene molecules included in a syn fashion within the octa acid nanocapsule dimerizes quantitatively to a syn dimer, and upon triplet sensitization, yields both syn and anti dimers probably by reacting within and outside the capsule.

Graphical abstract: Photodimerization of acenaphthylene within a nanocapsule: excited state lifetime dependent dimer selectivity
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